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Compound of Interest

Compound Name: Acetyl Coenzyme A trisodium

Cat. No.: B15611037 Get Quote

An In-depth Whitepaper on the Structure, Properties, and Experimental Applications of a

Pivotal Metabolic Intermediate

Abstract
Acetyl Coenzyme A (Acetyl-CoA) stands as a central node in cellular metabolism, integrating

carbohydrate, fat, and protein catabolism and serving as a critical precursor for a vast array of

biosynthetic pathways and cellular signaling events. The trisodium salt of Acetyl-CoA is a stable

and highly water-soluble formulation, rendering it an indispensable tool in biochemical and

pharmacological research. This technical guide provides a comprehensive overview of the

chemical and physical properties of Acetyl Coenzyme A trisodium salt, detailed experimental

protocols for its use in key enzymatic assays, and a visual representation of its roles in

fundamental signaling pathways. This document is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals working with this essential

molecule.

Chemical Structure and Properties
Acetyl Coenzyme A is a thioester molecule composed of an acetyl group linked to the sulfhydryl

group of Coenzyme A. Coenzyme A itself is a complex molecule comprising β-

mercaptoethylamine, pantothenic acid (vitamin B5), and adenosine triphosphate (ATP). The

trisodium salt form enhances its stability and solubility in aqueous solutions.
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Chemical Structure:

Molecular Formula: C₂₃H₃₅N₇Na₃O₁₇P₃S[1][2]

Molecular Weight: 875.51 g/mol [1][3]

The presence of the thioester bond is of paramount importance as it is a high-energy bond,

making the acetyl group readily transferable in a variety of enzymatic reactions.

Physicochemical Properties
A summary of the key physicochemical properties of Acetyl Coenzyme A trisodium salt is

presented in the table below for easy reference.

Property Value References

Appearance White to off-white powder [4]

Solubility
Highly soluble in water (50

mg/mL)
[1]

Storage Temperature -20°C [1][5]

Stability in Aqueous Solution

Stable for up to 2 weeks at

-20°C. Stable at pH 3.5-5.0

even at elevated temperatures

for short periods. Hydrolyzes in

strong acid and more rapidly in

alkaline solutions.

[1]

Biological Significance and Signaling Pathways
Acetyl-CoA is a pivotal molecule in cellular metabolism, participating in numerous anabolic and

catabolic pathways. Its central role stems from its ability to donate its acetyl group, a process

fundamental to energy production and the synthesis of essential biomolecules.

The Citric Acid (TCA) Cycle
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The primary fate of acetyl-CoA in most aerobic organisms is its entry into the citric acid cycle

(also known as the Krebs cycle or tricarboxylic acid cycle), which occurs in the mitochondrial

matrix. In the initial step of the cycle, acetyl-CoA condenses with oxaloacetate to form citrate, a

reaction catalyzed by citrate synthase. This initiates a series of reactions that ultimately

generate ATP, NADH, and FADH₂, the primary energy currency and reducing equivalents of the

cell.
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Transfect Cells with
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Prepare Sample
(Mitochondria/Lysate)

Prepare Reaction Mix
(Buffer, DTNB, Acetyl-CoA, Sample)

Initiate with Oxaloacetate

Measure Absorbance at 412 nm
(Kinetic Read)

Calculate Citrate Synthase Activity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Acetyl Coenzyme A Trisodium: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611037#acetyl-coenzyme-a-trisodium-structure-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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